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Compound Focus: 2-AMINO-9-FLUORENOL

CAS No.: 33417-27-5

Cat. No.: S661676

Get Quote

Chemical Profile Comparison

The table below summarizes the key identifiers and properties of the available compounds:

Property 2-Amino-9-fluorenone 9-Fluorenone 9-Fluorenol

CAS
Number

3096-57-9 [1] 486-25-9 (from context) 1689-64-1 [2]

Molecular
Formula

C₁₃H₉NO [1] C₁₃H₈O (from context) C₁₃H₁₀O [2]

Molecular
Weight
(g/mol)

195.22 [1] 180.20 (calculated) 182.22 [2]

IUPAC
Name

2-amino-9H-fluoren-9-one [1] 9H-Fluoren-9-one 9H-Fluoren-9-ol [2]

Structure

SMILES NC1=CC=C2C3=CC=CC=C3C(=O)C2=C1
[1]

O=C1C2=CC=CC=C2C2=CC=CC=C12 OC1C2=CC=CC=C2C2=CC=CC=C12
[2]

Melting
Point

Not Explicitly Found Not Explicitly Found Not Explicitly Found

Appearance Not Explicitly Found Not Explicitly Found White solid [2]

Applications and Experimental Data

The available compounds have distinct roles in research, from molecular probes to metabolic intermediates and bioactive molecules.
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Compound Key Applications Experimental Summary & Key Findings

| 2-Amino-9-fluorenone | Molecular Probe: Studying host-guest interactions with cyclodextrins [3]. | Protocol: UV, steady-state, and time-

resolved fluorescence measurements in aqueous solutions at different pH levels. Finding: Forms a 1:1 inclusion complex with β-cyclodextrin, with

its unsubstituted ring encapsulated in the hydrophobic cavity. A notable red shift was observed during amino group protonation [3]. | | 9-Fluorenone

| Environmental Science: A key intermediate in the bacterial biodegradation of fluorene [4] [5]. | Protocol: Bacterial degradation pathways studied

in strains like Terrabacter sp. DBF63 and Arthrobacter sp. F101. Metabolites identified using Gas Chromatography-Mass Spectrometry (GC-MS)

[4] [5]. Finding: Produced from fluorene via 9-fluorenol. Subsequently undergoes angular dioxygenation by enzymes like DbfA, leading to ring

cleavage and eventual formation of phthalate [5]. | | 9-Fluorenol | Neuroscience Research: Dopamine reuptake inhibitor [2]. Environmental

Science: Intermediate in fluorene metabolism [4] [5]. | Neurobiology Protocol: In vivo wakefulness promotion tested in mice [2]. Finding: At 100

mg/kg, promoted wakefulness in mice with 39% increased effectiveness over modafinil. Its IC₅₀ for dopamine reuptake inhibition is 9 μM [2]. |

Detailed Experimental Protocols

For researchers looking to replicate or design similar studies, here are more detailed methodologies.

Fluorimetric Study of 2-Amino-9-fluorenone & β-Cyclodextrin

This protocol is used to characterize host-guest interactions [3].

Key Equipment: Spectrofluorometer, UV-Vis spectrophotometer, time-correlated single-photon counting apparatus for lifetime

measurements.
Sample Preparation: Prepare aqueous solutions of 2-amino-9-fluorenone at a constant, low concentration (e.g., µM range). Add β-

cyclodextrin in a range of increasing concentrations (e.g., 0-10 mM). Prepare a separate set of samples at different pH levels to study acidity
effects.

Measurements:
Steady-State Fluorescence: Record fluorescence emission spectra for each β-cyclodextrin concentration. Monitor shifts in the

emission maximum and changes in intensity.
Time-Resolved Fluorescence: Measure fluorescence lifetimes to confirm the formation of a new complexed species.

UV-Vis Spectroscopy: Record absorption spectra to monitor ground-state interactions.
Data Analysis: Use changes in fluorescence intensity (via the Benesi-Hildebrand plot) or lifetime to calculate the binding constant (K) and

stoichiometry of the complex.

Bacterial Degradation of Fluorene via 9-Fluorenone

This protocol traces the metabolic pathway from fluorene to 9-fluorenone and beyond [5].

Key Equipment: GC-MS, shaker incubator, centrifuge.
Procedure:

Culture Conditions: Grow a bacterial strain capable of degrading fluorene (e.g., Terrabacter sp. DBF63) in a mineral salts medium
with fluorene or 9-fluorenone as the sole carbon source.

Biotransformation: Harvest cells from the growth medium. For a resting cell assay, suspend the cells in a buffer and add the
substrate (fluorene or 9-fluorenone).

Metabolite Extraction: After incubation, acidify the culture medium and extract metabolites with an organic solvent like ethyl acetate.
Analysis: Derivatize the extract (e.g., with diazomethane) and analyze by GC-MS. Identify 9-fluorenone and subsequent metabolites

like phthalate by comparing their mass spectra and retention times to authentic standards.
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Metabolic Pathway Visualization

The diagram below illustrates the role of 9-fluorenone and 9-fluorenol in the bacterial degradation of fluorene, based on pathways from multiple

bacterial species [4] [5].
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Important Note on Data Availability

The compound "2-amino-9-fluorenol" specified in your query could not be found in the scientific literature accessed in this search. Consequently,

a direct efficacy comparison with 9-fluorenone is not possible with the current data.

The information presented here covers 2-amino-9-fluorenone (a derivative with an amine group and a ketone group) and 9-fluorenol (a
simple alcohol derivative).
The biological and chemical profiles of 2-amino-9-fluorenol could be significantly different from these compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support

Team for a compatibility check]
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